![molecular formula C13H8N2O2 B1320041 2-(3-Cyanophenyl)nicotinic acid CAS No. 218138-63-7](/img/structure/B1320041.png)
2-(3-Cyanophenyl)nicotinic acid
Overview
Description
2-(3-Cyanophenyl)nicotinic acid , also known as 2-cyanocinnamic acid , is a derivative of cinnamic acid. It features a cyano (CN) group at the 2-position of the phenyl ring. This compound is a conjugate acid of 2-cyanocinnamate .
Molecular Structure Analysis
The molecular formula of this compound is C₁₃H₈N₂O₂ , with a molecular weight of approximately 224.21 g/mol . The structure consists of a nicotinic acid (pyridine-3-carboxylic acid) core with a cyanophenyl group attached at the 2-position.
Scientific Research Applications
Enzymatic Conversion for Nicotinic Acid Production
Research has shown that enzymatic conversion of 3-cyanopyridine is a viable method for producing nicotinic acid, which is then used in food, pharmaceutical, and biochemical industries. Studies have focused on enhancing the recovery and separation process of nicotinic acid using reactive extraction with organophosphorus solvating extractants, such as tri-n-octyl phosphine oxide (TOPO) and tri-n-butyl phosphate (TBP), demonstrating an efficient alternative to chemical methods with potential for industrial application (Kumar, Wasewar, & Babu, 2008).
Receptor-Mediated Physiological Effects
Nicotinic acid, a form of vitamin B3, has been identified to play significant roles in lipid metabolism through its high-affinity receptor, GPR109A. This interaction leads to the inhibition of lipolysis in adipose tissue, demonstrating the therapeutic potential of nicotinic acid and its derivatives in treating dyslipidemia. The discovery of receptors like GPR109A has opened pathways for developing new drugs to treat lipid disorders, highlighting the importance of receptor studies in understanding the pharmacological effects of nicotinic acid and its analogs (Tunaru et al., 2003).
Synthesis of Derivatives and Industrial Applications
The synthesis and characterization of derivatives from nicotinic acid have been explored for their potential in various applications. For instance, the synthesis of 2-(trifluoromethyl)nicotinic acid derivatives provides key intermediates for the manufacture of certain inhibitors, demonstrating the relevance of nicotinic acid derivatives in drug development. Additionally, these studies contribute to the understanding of structure-activity relationships, which are crucial for the design of new compounds with improved efficacy and reduced side effects (Kiss, Ferreira, & Learmonth, 2008).
Mechanism of Action
Target of Action
2-(3-Cyanophenyl)nicotinic acid, a derivative of nicotinic acid, primarily targets the nicotinamide coenzymes . These coenzymes play a crucial role in metabolism, being electron donors or acceptors in redox reactions catalyzed by various enzymes .
Mode of Action
The compound enters the cell through the SLC5A8 and SCL22A1 transporters and is metabolized to NAD via the Preiss–Handler pathway . This pathway involves three stages, with the first stage converting nicotinic acid and 5’-phosphoribosyl-1-pyrophosphate to mononucleotide nicotinic acid (NAMN) by nicotinic acid phosphoribosyltransferases (NAPRTEC 6.3.4.21) .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily those involving redox metabolism and NAD-dependent pathways . The compound acts as a precursor to nicotinamide coenzymes, which are vital for these pathways .
Pharmacokinetics
For instance, nicotinic acid has a Tmax of 3.0 hours for a 1000mg or 1500mg oral dose .
Result of Action
The molecular and cellular effects of this compound’s action are likely similar to those of nicotinic acid. For example, nicotinic acid has been shown to decrease lipids and apolipoprotein B (apo B)-containing lipoproteins by modulating triglyceride synthesis in the liver, which degrades apo B, or by modulating lipolysis in adipose tissue .
Action Environment
The action, efficacy, and stability of this compound are likely influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reaction, which is widely used in the formation of carbon-carbon bonds, is known for its mild and functional group tolerant reaction conditions, making it environmentally benign . This suggests that similar environmental factors could influence the action of this compound.
properties
IUPAC Name |
2-(3-cyanophenyl)pyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N2O2/c14-8-9-3-1-4-10(7-9)12-11(13(16)17)5-2-6-15-12/h1-7H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIRZXTAVUYRGSA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=C(C=CC=N2)C(=O)O)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20594092 | |
Record name | 2-(3-Cyanophenyl)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20594092 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
218138-63-7 | |
Record name | 2-(3-Cyanophenyl)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20594092 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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